N-[3'-acetyl-2-oxo-1-(3-phenoxypropyl)-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl]acetamide

• IUPAC Name: N-[4-acetyl-2'-oxo-1'-(3-phenoxypropyl)spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C22H22N4O4S/c1-15(27)23-21-24-26(16(2)28)22(31-21)18-11-6-7-12-19(18)25(20(22)29)13-8-14-30-17-9-4-3-5-10-17/h3-7,9-12H,8,13-14H2,1-2H3,(H,23,24,27)
• InChI Key: IYPXFFPMELFPKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN(C2(S1)C3=CC=CC=C3N(C2=O)CCCOC4=CC=CC=C4)C(=O)C
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol

Description

N-[3'-acetyl-2-oxo-1-(3-phenoxypropyl)-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl]acetamide is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation:

• Isatin Derivatives: Isatins, including compounds similar to the one , are used for synthesizing a wide variety of heterocyclic compounds. For instance, the study by Tripathi and Sonawane (2013) discusses the extraction of isatin from Couroupita guianesis and its use in synthesizing novel heterocyclic spiro derivatives, which can serve as raw materials for drug synthesis.

• Thiadiazole Derivatives: The research by Shyamsivappan et al. (2022) involves synthesizing N-(3'-acetyl-8-nitro-2,3-dihydro-1H,3'H-spiro[quinoline-4,2'-[1,3,4]thiadiazol]-5'-yl) acetamide derivatives from potent thiosemicarbazones, demonstrating the versatility of these compounds in chemical synthesis.

Biomedical Applications:

• Antibacterial Activity: A study by Olomola, Bada, and Obafemi (2009) shows that certain isatin-thiadiazole derivatives exhibit significant antibacterial activity against various bacterial strains, highlighting their potential in developing new antimicrobial agents.

• Antimicrobial and Anti-inflammatory Activities: The research by Mehta et al. (2019) discusses the synthesis of thiadiazole derivatives and their evaluation for antimicrobial and anti-inflammatory activities. This indicates the potential of such compounds in therapeutic applications.

Materials Science Applications:

• Corrosion Inhibition: A study by Tiwari, Mitra, and Yadav (2021) investigates the use of thiadiazoline compounds as corrosion inhibitors for petroleum oil well/tubing steel, demonstrating the diverse applications of these compounds beyond biomedicine.